Cas no 97659-42-2 (4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI))

4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI) structure
97659-42-2 structure
Product Name:4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI)
CAS No:97659-42-2
MF:C8H9NO3
MW:167.161962270737
CID:810685
PubChem ID:113444
Update Time:2025-04-19

4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI)
    • 2-ethyldihydro-6-oxoisonicotinic acid
    • 2-ethyl-6-hydroxypyridine-4-carboxylic acid
    • AKOS005256495
    • DTXSID20913749
    • AKOS017405883
    • Z1198320047
    • 97659-42-2
    • 6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylicacid
    • QTGMQKBCDNYHSK-UHFFFAOYSA-N
    • 54881-17-3
    • EINECS 307-446-8
    • 6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
    • SCHEMBL56627
    • 6-ethyl-2-oxo-1,2-dihydro-4-pyridinecarboxylic acid
    • MFCD11226364
    • 2-ethyl-6-oxo-1H-pyridine-4-carboxylic acid
    • EN300-127507
    • 6-ethyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
    • BS-40316
    • Inchi: 1S/C8H9NO3/c1-2-6-3-5(8(11)12)4-7(10)9-6/h3-4H,2H2,1H3,(H,9,10)(H,11,12)
    • InChI Key: QTGMQKBCDNYHSK-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(=O)O)C=C(CC)N1

Computed Properties

  • Exact Mass: 167.058
  • Monoisotopic Mass: 167.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.272
  • Boiling Point: 373.3°Cat760mmHg
  • Flash Point: 179.5°C
  • Refractive Index: 1.539
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